Cas no 2248341-14-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(oxan-4-yl)-4H-1,2,4-triazol-3-yl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(oxan-4-yl)-4H-1,2,4-triazol-3-yl]acetate
• CAS No: 2248341-14-0
• MF: C₁₇H₁₆N₄O₅
• MW: 356.332743644714
• CID: 6524941
• PubChem ID: 165724977
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(oxan-4-yl)-4H-1,2,4-triazol-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 2248341-14-0
• EN300-6525763
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(oxan-4-yl)-4H-1,2,4-triazol-3-yl]acetate

• Inchi： 1S/C17H16N4O5/c22-14(9-13-18-15(20-19-13)10-5-7-25-8-6-10)26-21-16(23)11-3-1-2-4-12(11)17(21)24/h1-4,10H,5-9H2,(H,18,19,20)
• InChI Key： QJOAASAGQOXIJO-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NNC(CC(=O)ON3C(C4C=CC=CC=4C3=O)=O)=N2)CC1

Computed Properties

• Exact Mass: 356.11206962g/mol
• Monoisotopic Mass: 356.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 115Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(oxan-4-yl)-4H-1,2,4-triazol-3-yl]acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(oxan-4-yl)-4H-1,2,4-triazol-3-yl]acetate (CAS No. 2248341-14-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(oxan-4-yl)-4H-1,2,4-triazol-3-yl]acetate (CAS No. 2248341-14-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, combining an isoindole-1,3-dione core with a 1,2,4-triazole moiety linked via an acetate bridge, makes it a subject of intense scientific interest. Researchers are particularly intrigued by its potential as a bioactive scaffold for drug discovery, given the known pharmacological properties of both phthalimide and triazole derivatives.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one, especially in the context of targeted drug delivery and enzyme inhibition. The presence of both hydrogen bond acceptors and donors in its structure suggests possible interactions with biological targets, making it relevant to current research trends in medicinal chemistry and computational drug design. This aligns with frequent search queries about "novel heterocyclic compounds in drug development" and "phthalimide derivatives biological activity".

The oxan-4-yl (tetrahydropyran) component in this molecule is particularly noteworthy, as this structural motif appears in numerous FDA-approved drugs. Its incorporation may enhance the compound's metabolic stability and oral bioavailability - key considerations in modern pharmacokinetic optimization. Current literature searches indicate strong interest in "tetrahydropyran in drug design" and "improving drug-like properties through heterocycles", making this aspect of the compound especially relevant to contemporary research discussions.

From a synthetic chemistry perspective, the ester linkage in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(oxan-4-yl)-4H-1,2,4-triazol-3-yl]acetate presents interesting possibilities for prodrug development. This feature aligns with current pharmaceutical trends toward controlled release formulations and targeted therapeutics, addressing common search queries about "ester prodrug strategies" and "modifying drug release profiles". The compound's structural complexity also makes it a challenging target for asymmetric synthesis, a hot topic in organic chemistry circles.

Analytical characterization of this compound would likely involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, reflecting the growing sophistication of analytical methods in chemical research. These techniques correspond to frequent searches about "structure elucidation of complex molecules" and "analytical methods for heterocyclic compounds". The compound's potential polymorphic forms and solid-state properties would also be of interest to researchers focusing on crystal engineering and pharmaceutical formulation.

In the context of green chemistry initiatives, the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(oxan-4-yl)-4H-1,2,4-triazol-3-yl]acetate would ideally employ atom-economical and catalytic methods, addressing current concerns about sustainable chemical production. This connects with trending searches about "green synthesis of heterocycles" and "catalytic methods in medicinal chemistry". The compound's potential structure-activity relationships would also make it a candidate for computer-aided drug design studies, another area receiving significant attention in scientific literature.

While specific applications of CAS No. 2248341-14-0 are still under investigation, its structural features suggest possible utility in areas such as kinase inhibition, anti-inflammatory agents, or antimicrobial compounds. These potential applications correspond to high-volume research queries about "new kinase inhibitor scaffolds" and "multi-target drug discovery". The compound's drug-likeness parameters, when calculated using modern cheminformatics tools, would provide valuable insights for further development.

From a regulatory perspective, proper handling and characterization of this compound would follow standard Good Laboratory Practice (GLP) guidelines. The scientific community's increasing focus on reproducible research and data integrity makes this aspect particularly relevant, mirroring frequent searches about "chemical characterization standards" and "research reproducibility in chemistry". As with any novel compound, thorough physicochemical characterization would be essential before biological evaluation.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-(oxan-4-yl)-4H-1,2,4-triazol-3-yl]acetate represents an intriguing case study in modern heterocyclic chemistry and drug discovery. Its complex architecture embodies several current trends in pharmaceutical research while offering multiple avenues for further investigation. As research into this compound progresses, it may contribute valuable insights to ongoing discussions about molecular design, structure-activity relationships, and therapeutic development - topics that consistently rank high in scientific literature searches and database queries.